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Compound of Interest

Compound Name: GLPG0492 (R enantiomer)

Cat. No.: B1139346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the patent literature

surrounding GLPG0492, also known as Filgotinib, a selective Janus kinase 1 (JAK1) inhibitor.

Developed by Galapagos NV, this compound and its related analogues represent a significant

area of research in the treatment of inflammatory and autoimmune diseases. This document

delves into the core intellectual property, summarizing key quantitative data, detailing

experimental protocols for synthesis and biological evaluation, and visualizing critical pathways

and workflows.

Quantitative Data Summary
The following tables summarize the key quantitative data extracted from the patent literature for

Filgotinib and related compounds. This data is essential for understanding the potency,

selectivity, and physicochemical properties of these molecules.

Table 1: In Vitro Inhibitory Activity of Filgotinib Against Janus Kinases
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Compound Target IC50 (nM) Patent Reference

Filgotinib (GLPG0634) JAK1 10 EP3495364A1

Filgotinib (GLPG0634) JAK2 28 EP3495364A1

Filgotinib (GLPG0634) JAK3 810 EP3495364A1

Filgotinib (GLPG0634) TYK2 116 EP3495364A1

Experimental Protocols
This section provides detailed methodologies for the synthesis of Filgotinib and the key

biological assays used to characterize its activity, as described in the patent literature.

Synthesis of Filgotinib (GLPG0634)
The synthesis of Filgotinib is detailed in patent US10815227B2. The overall synthetic scheme

is depicted below, followed by a detailed experimental protocol for a key step.
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Synthesis of Intermediate X

Suzuki Coupling

Compound VI

Compound VIII
Reaction

Ethoxycarbonyl isothiocyanate (VII)

Intermediate X

Filgotinib (I)PdCl2(dppf), K2CO3
1,4-dioxane/water

4-(4-bromobenzyl)thiomorpholine 1,1-dioxide
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Reaction Setup

Detection

JAK Enzyme
(JAK1, JAK2, JAK3, or TYK2)

Reaction Mixture

Test Compound ATP Biotinylated Peptide Substrate Assay Buffer

Stop Solution
(EDTA)

Incubate & Stop

Detection Reagents
(SA-APC, Eu-Py20)

HTRF Plate Reader

Measure HTRF Signal

IC50 Calculation
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To cite this document: BenchChem. [Patent Landscape of GLPG0492 (Filgotinib) and
Related JAK Inhibitors: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139346#patent-literature-for-glpg0492-and-related-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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